6-[(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl)oxy]-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptoxy)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C10H6F13N5O/c11-5(12,1-29-4-27-2(24)26-3(25)28-4)6(13,14)7(15,16)8(17,18)9(19,20)10(21,22)23/h1H2,(H4,24,25,26,27,28)
• InChI Key: YPGCCGOAPJDVQF-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OC1=NC(=NC(=N1)N)N
• Molecular Formula: C10H6F13N5O
• DSSTOX Substance ID: DTXSID20896129
• Molecular Weight: 459.17 g/mol
• CAS RN: 57338-65-5

Description

6-[(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl)oxy]-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C10H6F13N5O and its molecular weight is 459.171. The purity is usually 95%.
The exact mass of the compound 6-[(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl)oxy]-1,3,5-triazine-2,4-diamine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality 6-[(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl)oxy]-1,3,5-triazine-2,4-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptyl)oxy]-1,3,5-triazine-2,4-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of 1,2-Oxazines and Related Compounds : A study discusses the synthesis of 1,2-oxazines, benzoxazines, and related compounds, highlighting their importance as electrophiles and chiral synthons in chemical reactions. This research provides insight into the synthetic versatility of compounds related to the chemical structure mentioned, emphasizing the significance of oxazinium salts (M. Sainsbury).

Biological Significance and Applications

• Heterocyclic Compounds with Triazine Scaffold : A comprehensive review on triazine scaffolds, including 1,3,5-triazine, details their wide spectrum of biological activities such as antimicrobial, anticancer, and antiviral properties. This paper underlines the therapeutic potential of triazine derivatives and their importance in medicinal chemistry (Tarawanti Verma, Manish Sinha, N. Bansal).

Advanced Materials and Environmental Applications

• CO2 Capture via Nitrogen-doped Porous Polymers : The use of covalent triazine frameworks (CTFs) for efficient CO2 capture is discussed, highlighting the material's high surface area, structural tunability, and stability. This research emphasizes the potential of triazine-based materials in addressing environmental challenges such as greenhouse gas sequestration (A. Mukhtar et al.).